Cas no 863399-52-4 (1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)-)

1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)- structure
863399-52-4 structure
Product Name:1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)-
CAS No:863399-52-4
MF:C9H13N3
MW:163.219621419907
CID:718484
PubChem ID:23151459
Update Time:2025-04-19

1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)-
    • 863399-52-4
    • SCHEMBL5446883
    • 2-(4-(tert-Butyl)-1H-imidazol-2-yl)acetonitrile
    • (4-tert-Butyl-1H-imidazol-2-yl)acetonitrile
    • WWLVKEKTUFHDOS-UHFFFAOYSA-N
    • 1H-Imidazole-2-acetonitrile, 5-(1,1-dimethylethyl)-
    • Inchi: 1S/C9H13N3/c1-9(2,3)7-6-11-8(12-7)4-5-10/h6H,4H2,1-3H3,(H,11,12)
    • InChI Key: WWLVKEKTUFHDOS-UHFFFAOYSA-N
    • SMILES: N1C(CC#N)=NC=C1C(C)(C)C

Computed Properties

  • Exact Mass: 163.111
  • Monoisotopic Mass: 163.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5A^2
  • XLogP3: 1.5
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd